Cas no 57341-94-3 (1,2-Benzenediol, 3,6-dichloro-4-methyl-)

1,2-Benzenediol, 3,6-dichloro-4-methyl- structure

57341-94-3 structure

Product Name:1,2-Benzenediol, 3,6-dichloro-4-methyl-

CAS No:57341-94-3

MF:C₇H₆Cl₂O₂

MW:193.02734041214

CID:1603562

PubChem ID:15618185

Update Time:2025-04-21

1,2-Benzenediol, 3,6-dichloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediol, 3,6-dichloro-4-methyl-
- 3,6-dichloro-4-methylcatechol
- 57341-94-3
- 3,6-dichloro-4-methylbenzene-1,2-diol
- SCHEMBL3132194
- Inchi： 1S/C7H6Cl2O2/c1-3-2-4(8)6(10)7(11)5(3)9/h2,10-11H,1H3
- InChI Key： CHQNQSPYETYIHI-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C(=CC=1C)Cl)O)O

Computed Properties

Exact Mass: 191.97458
Monoisotopic Mass: 191.9744848g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 40.5Å²

Experimental Properties

PSA: 40.46

1,2-Benzenediol, 3,6-dichloro-4-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P02921E-50mg	3,6-dichloro-4-methylbenzene-1,2-diol	57341-94-3	95%	50mg	$460.00	2023-12-16
1PlusChem	1P02921E-100mg	3,6-dichloro-4-methylbenzene-1,2-diol	57341-94-3	95%	100mg	$657.00	2023-12-16
1PlusChem	1P02921E-250mg	3,6-dichloro-4-methylbenzene-1,2-diol	57341-94-3	95%	250mg	$910.00	2023-12-16
1PlusChem	1P02921E-500mg	3,6-dichloro-4-methylbenzene-1,2-diol	57341-94-3	95%	500mg	$1398.00	2023-12-16
1PlusChem	1P02921E-1g	3,6-dichloro-4-methylbenzene-1,2-diol	57341-94-3	95%	1g	$1775.00	2023-12-16
1PlusChem	1P02921E-2.5g	3,6-dichloro-4-methylbenzene-1,2-diol	57341-94-3	95%	2.5g	$3419.00	2023-12-16
1PlusChem	1P02921E-5g	3,6-dichloro-4-methylbenzene-1,2-diol	57341-94-3	95%	5g	$5029.00	2023-12-16
1PlusChem	1P02921E-10g	3,6-dichloro-4-methylbenzene-1,2-diol	57341-94-3	95%	10g	$7428.00	2023-12-16
Aaron	AR02929Q-50mg	3,6-dichloro-4-methylbenzene-1,2-diol	57341-94-3	95%	50mg	$468.00	2025-02-17
Aaron	AR02929Q-100mg	3,6-dichloro-4-methylbenzene-1,2-diol	57341-94-3	95%	100mg	$687.00	2025-02-17

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